(S)-2-Benzylsuccinic acid
(S)-2-Benzylsuccinic acid
(R)-2-Benzylsuccinate, also known as (R)-2-benzylsuccinic acid, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid (R)-2-Benzylsuccinate is slightly soluble (in water) and a weakly acidic compound (based on its pKa).
Brand Name:
Vulcanchem
CAS No.:
3972-36-9
VCID:
VC0159097
InChI:
InChI=1S/C11H12O4/c12-10(13)7-9(11(14)15)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)(H,14,15)/t9-/m0/s1
SMILES:
C1=CC=C(C=C1)CC(CC(=O)O)C(=O)O
Molecular Formula:
C11H12O4
Molecular Weight:
208.21 g/mol
(S)-2-Benzylsuccinic acid
CAS No.: 3972-36-9
Reference Standards
VCID: VC0159097
Molecular Formula: C11H12O4
Molecular Weight: 208.21 g/mol
| CAS No. | 3972-36-9 |
|---|---|
| Product Name | (S)-2-Benzylsuccinic acid |
| Molecular Formula | C11H12O4 |
| Molecular Weight | 208.21 g/mol |
| IUPAC Name | (2S)-2-benzylbutanedioic acid |
| Standard InChI | InChI=1S/C11H12O4/c12-10(13)7-9(11(14)15)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)(H,14,15)/t9-/m0/s1 |
| Standard InChIKey | GTOFKXZQQDSVFH-VIFPVBQESA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C[C@@H](CC(=O)O)C(=O)O |
| SMILES | C1=CC=C(C=C1)CC(CC(=O)O)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)CC(CC(=O)O)C(=O)O |
| Appearance | Powder |
| Physical Description | Solid |
| Description | (R)-2-Benzylsuccinate, also known as (R)-2-benzylsuccinic acid, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid (R)-2-Benzylsuccinate is slightly soluble (in water) and a weakly acidic compound (based on its pKa). |
| PubChem Compound | 446168 |
| Last Modified | Nov 11 2021 |
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